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Compound of Interest

Compound Name: Xylotetraose

Cat. No.: B1631236 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe and efficient

laboratory environment is paramount. This guide provides essential safety and logistical

information for handling Xylotetraose, a xylooligosaccharide used in various research and

biochemical applications. By adhering to these procedures, you can minimize risks and

streamline your workflow.

Immediate Safety and Handling Protocols
Xylotetraose is a non-hazardous substance, and no special measures are required for

handling. However, adherence to good laboratory practice is essential. In case of accidental

exposure, follow these first-aid measures:

Inhalation: Move to an area with fresh air. If you feel unwell, seek medical attention.[1]

Skin Contact: Wash the affected area with plenty of water.[1]

Eye Contact: As a precautionary measure, rinse the eyes with water.[1]

Ingestion: If you feel unwell, contact a poison control center or a doctor.[1]

Standard personal protective equipment (PPE) is recommended to ensure a safe handling

environment.
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PPE Category Recommended Equipment

Hand Protection Protective gloves

Eye/Face Protection Safety glasses with side-shields

Skin and Body Protection Lab coat

Respiratory Protection

Not required under normal use conditions. If

dust is generated, a dust mask is

recommended.

Logistical Information: Storage and Disposal
Proper storage and disposal are crucial for maintaining the integrity of Xylotetraose and

ensuring a safe laboratory environment.

Logistical Aspect Procedure

Storage
Store in a dry, well-ventilated place. Keep the

container tightly closed.

Disposal

Dispose of contents and container in

accordance with local, regional, national, and

international regulations. As a non-hazardous

material, it can typically be disposed of as

regular laboratory waste.

Operational Plan for Handling Xylotetraose
Following a systematic workflow ensures consistency and safety in your experiments.
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Figure 1. A step-by-step workflow for the safe handling and disposal of Xylotetraose.
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Understanding the physical and chemical properties of Xylotetraose is fundamental for its

proper use in research.

Property Value

Molecular Formula C20H34O17[2][3][4][5]

Molecular Weight 546.5 g/mol [2][3][4][5]

Appearance Powder[3][5]

Purity >95%[3][5]

Solubility Soluble in water[4]

CAS Number 22416-58-6[2][3][4]

By implementing these safety protocols and logistical procedures, you can ensure a secure

and efficient research environment when working with Xylotetraose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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